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Compound of Interest

Compound Name: 2-Nitro-1-propanol

Cat. No.: B1209518 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 2-Nitro-1-propanol, a compound requiring careful handling due to its potential

hazards. Adherence to these protocols is critical for personnel safety and environmental

protection.

Immediate Safety and Hazard Assessment
2-Nitro-1-propanol is classified as a hazardous substance and requires careful handling. It is

harmful if swallowed, and accidental ingestion may cause serious health damage.[1] The

substance can also lead to methemoglobinemia, a condition that inhibits the normal uptake of

oxygen by binding to hemoglobin.[1] While not considered a primary skin irritant, good

laboratory practice dictates minimizing exposure.[1] It is a combustible liquid and presents a

slight fire hazard when exposed to heat or flame.[1]

Key Hazards:

Harmful if swallowed.[1]

May cause respiratory irritation.[1]

Combustible liquid.[1]
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Avoid contact with oxidizing agents, bases, and strong reducing agents.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key safety and physical property data for

2-Nitro-1-propanol.

Property Value Source

Hazard Ratings
Flammability: 1, Toxicity: 2,

Body Contact: 2, Reactivity: 1
[1]

Flash Point 100 °C / 212 °F [2]

Boiling Point 73 °C / 163.4 °F @ 1mmHg [2]

Ingestion Hazard

Ingestion of less than 150

grams may be fatal or cause

serious health damage.

[1]

Step-by-Step Disposal Protocol
The required procedure for the disposal of 2-Nitro-1-propanol and its contaminated materials

is to manage them as hazardous waste through a licensed and approved waste disposal

company.[3] Under no circumstances should this chemical be disposed of down the drain.[1][2]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Nitrile or other chemically resistant gloves.[4]

Eye Protection: Chemical safety goggles or a face shield.[4]

Body Protection: A flame-resistant lab coat and appropriate footwear are mandatory.[5]

Ventilation: All handling of this chemical, including preparation for disposal, should occur

within a certified chemical fume hood to avoid inhalation of any vapors.[5]
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Waste Collection and Segregation
Liquid Waste: Collect all waste 2-Nitro-1-propanol and solutions containing it in a

designated, compatible hazardous waste container. This container should be robust,

chemically resistant, and have a secure, sealable lid.[4][6]

Solid Waste: Any materials contaminated with 2-Nitro-1-propanol, such as absorbent pads,

paper towels, or disposable PPE, must also be collected as hazardous waste.[4] Place these

materials in a separate, clearly labeled container for solid hazardous waste.[4]

Segregation: Do not mix 2-Nitro-1-propanol waste with other waste streams, particularly

incompatible materials like strong oxidizing agents, bases, or reducing agents.[1][4]

Labeling and Storage
Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".[3]

The full chemical name: "2-Nitro-1-propanol".[3]

The associated hazards (e.g., "Combustible," "Toxic").[3]

The date of accumulation.[3]

Storage: Store the hazardous waste container in a designated, cool, dry, and well-ventilated

area.[1] The storage area should be secure and away from ignition sources and incompatible

materials.[1][3] Ensure the container is kept tightly closed.[1]

Spill Management
In the event of a spill, follow these procedures:

Minor Spills:

Remove all sources of ignition.[1]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[7] Do not use combustible materials like paper towels for absorption.[4][7]
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Carefully collect the absorbed material and place it into a labeled hazardous waste

container.[4]

Major Spills:

Evacuate the area and move upwind.[1]

Alert your institution's Environmental Health and Safety (EHS) department and emergency

responders immediately, informing them of the location and nature of the hazard.[1]

Restrict access to the area.[4]

Final Disposal
Contact Professionals: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for the pickup and proper disposal of the waste.[3]

Documentation: Provide the disposal company with the Safety Data Sheet (SDS) for the

compound.[3]

Empty Containers: Empty containers of 2-Nitro-1-propanol must be managed as hazardous

waste unless they have been triple-rinsed with a suitable solvent. The rinsate from the

cleaning process must be collected and disposed of as hazardous liquid waste.[8]

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of 2-Nitro-1-
propanol.
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Figure 1. 2-Nitro-1-propanol Disposal Workflow
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Caption: Procedural workflow for the safe disposal of 2-Nitro-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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